Eisenfumarat

• CAS: 141-01-5

Safety & Regulatory Compliance

Eisenfumarat proper disposal procedures

Proper disposal of Eisenfumarat, also known as ferrous fumarate (B1241708), is a critical component of laboratory safety and environmental responsibility. Adherence to established protocols is essential for researchers, scientists, and drug development professionals to minimize environmental impact and ensure workplace safety. Ferrous fumarate is classified as harmful to aquatic life with long-lasting effects, making its proper handling and disposal a priority.[1][2]

Key Hazard and Safety Data

This table summarizes essential quantitative data regarding ferrous fumarate, crucial for risk assessment and handling.

Data Point	Value	Source
GHS Hazard Statement	H412: Harmful to aquatic life with long lasting effects.	[1]
Toxicity to Algae	ErC50 (72h): 56.4 mg/L	[1]
Oral LD50 (Rat)	3850 mg/kg	[3][4]
UK Workplace Exposure	TWA: 1 mg/m³; STEL: 2 mg/m³	[5]

Standard Operating Procedure for Ferrous Fumarate Disposal

This step-by-step guide provides a clear protocol for the safe disposal of ferrous fumarate waste in a laboratory setting.

Step 1: Waste Segregation and Collection

• Solid Waste: Collect all unused or expired ferrous fumarate powder, along with contaminated personal protective equipment (PPE) like gloves, and lab supplies such as weigh boats or spatulas. Place these materials into a designated, compatible, and clearly labeled hazardous waste container.[6]

• Liquid Waste: If ferrous fumarate has been dissolved in a solvent, collect the resulting solution in a separate, compatible, and clearly labeled liquid hazardous waste container.[6] Never dispose of ferrous fumarate solutions down the drain.[1][4][7]

• Spill Cleanup Materials: Any materials used to clean up spills of ferrous fumarate, such as absorbent pads or cloths, must also be collected and disposed of as hazardous waste.[3][8]

Step 2: Container Management

• Labeling: As soon as waste is added, label the container with "Hazardous Waste" and the full chemical name, "Ferrous Fumarate." Avoid using abbreviations. The label should also list all chemical constituents, including any solvents, and their estimated concentrations.[6]

• Condition and Closure: Use only containers that are in good condition with secure, tight-fitting lids.[6] Keep containers closed at all times except when adding waste.[9] Do not overfill containers; a maximum of 90% capacity is recommended.[10]

• Empty Containers: A container that has held ferrous fumarate is not considered empty until it has been triple-rinsed with a suitable solvent. The first rinseate must be collected and disposed of as hazardous waste.[8][9] After thorough rinsing and drying, deface the original label before disposing of the container as regular trash.[8]

Step 3: Storage

• Store sealed and labeled waste containers in a designated satellite accumulation area within the laboratory.[6]

• Ensure that incompatible wastes are segregated to prevent dangerous chemical reactions.[6][9]

Step 4: Final Disposal

• Professional Disposal Service: The primary and required method for disposal is through a licensed professional waste disposal company or your institution's Environmental Health and Safety (EHS) department.[1][6][7]

• Incineration: A recommended disposal technique is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[1][7]

• Surplus Product: Offer surplus and non-recyclable ferrous fumarate to a licensed disposal company.[1][7]

Example Experimental Protocol: Preparation of a Ferrous Fumarate Stock Solution

This protocol outlines a common laboratory procedure that generates ferrous fumarate waste, illustrating the practical application of the disposal steps.

Objective: To prepare a 100 mL stock solution of 10 mg/mL ferrous fumarate in dimethyl sulfoxide (B87167) (DMSO) for use in a cell culture experiment.

Methodology:

• Preparation: Don appropriate PPE, including safety goggles, gloves, and a lab coat.

• Weighing: In a chemical fume hood, weigh out 1.0 g of ferrous fumarate powder onto a weigh boat.

  • Waste Generated (Solid): The used weigh boat and any contaminated spatula tips are now hazardous waste. Place them immediately into the designated solid hazardous waste container as per Step 1 .

• Dissolving: Carefully transfer the ferrous fumarate powder to a 100 mL volumetric flask. Add approximately 80 mL of DMSO and stir until the solid is fully dissolved.

• Final Volume: Add DMSO to the flask to bring the final volume to 100 mL. Stopper and invert the flask several times to ensure the solution is homogeneous.

• Transfer and Storage: Transfer the prepared stock solution to a labeled, sterile container for storage.

• Cleanup:

  • Waste Generated (Liquid): Rinse the volumetric flask and any other used glassware. The initial rinseate must be collected and disposed of as liquid hazardous waste according to Step 2 .

  • Waste Generated (Solid): Dispose of any gloves or wipes used during the cleanup process in the solid hazardous waste container.

Visualization of Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of ferrous fumarate waste generated in a laboratory.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. agro.basf.fr [agro.basf.fr]
• 3. cdn.pfizer.com [cdn.pfizer.com]
• 4. chemdmart.com [chemdmart.com]
• 5. fishersci.fi [fishersci.fi]
• 6. benchchem.com [benchchem.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. vumc.org [vumc.org]
• 9. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 10. ethz.ch [ethz.ch]